![molecular formula C7H15NO2 B2703100 (2,2-Dimethyl-1,3-dioxan-5-yl)methanamine CAS No. 52774-72-8](/img/structure/B2703100.png)
(2,2-Dimethyl-1,3-dioxan-5-yl)methanamine
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Overview
Description
“(2,2-Dimethyl-1,3-dioxan-5-yl)methanamine” is a chemical compound with the IUPAC name this compound . It has a molecular weight of 145.2 . It is in the form of an oil .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C7H15NO2/c1-7(2)9-4-6(3-8)5-10-7/h6H,3-5,8H2,1-2H3 . This code provides a specific textual identifier for the compound’s molecular structure.Physical And Chemical Properties Analysis
“this compound” is an oil . It has a molecular weight of 145.2 . The compound is stored at 4°C .Scientific Research Applications
Synthesis and Characterization
(2,2-Dimethyl-1,3-dioxan-5-yl)methanamine and its derivatives have been synthesized and characterized in various studies. A novel 1,3-dithiolane compound, structurally related to this compound, was synthesized and its structure confirmed through 1H NMR and X-ray diffractions (Zhai, 2014). Furthermore, the compound 5,5-dimethyl-2,2-di(pyridin-2-yl)hexahydropyrimidine, synthesized through a condensation reaction involving a similar dioxan derivative, was characterized using various spectroscopic methods (Abu-Obaid et al., 2014).
Catalysis and Chemical Transformations
The compound has been used in various chemical transformations. Investigations on heterogeneously catalysed condensations of glycerol to cyclic acetals explored the potential of such compounds as novel platform chemicals, particularly focusing on [1,3]dioxan-5-ols as precursors for 1,3-propanediol derivatives (Deutsch et al., 2007). Asymmetric hydrogen-transfer hydrogenation on rhodium(I) complexes with new optically active salen ligands derived from related dioxolane compounds was also reported, showcasing the versatility of such compounds in asymmetric synthesis (Nindakova et al., 2012).
Crystal Structure Analysis
Crystal structure analyses of compounds related to this compound have provided insights into their molecular configuration. For example, the crystal structure of 2,2-dimethyl-5-nitroso-1,3-dioxan-5-yl benzoate was determined to understand the conformational preference of alpha-benzoyloxynitroso, revealing that unfavorable 1,3-diaxial interactions force the compound to crystallize in specific conformations (Calvet et al., 2007).
Spectroscopic and DFT Investigation
Dimethyl-2-(5-acetyl-2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-yl)-3-(triphenylphosphinylidene)succinate was subjected to spectroscopic and DFT investigation, emphasizing the importance of theoretical studies in understanding the properties of these compounds (Vessally et al., 2011).
Safety and Hazards
The safety information for “(2,2-Dimethyl-1,3-dioxan-5-yl)methanamine” includes several hazard statements: H227, H314, H335 . Precautionary statements include P210, P260, P261, P264, P271, P280, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P312, P363, P370+P378, P403+P233, P403+P235, P405, P501 . The compound is considered dangerous, with GHS05 and GHS07 pictograms .
Properties
IUPAC Name |
(2,2-dimethyl-1,3-dioxan-5-yl)methanamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO2/c1-7(2)9-4-6(3-8)5-10-7/h6H,3-5,8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHYYPPCHMKLTQI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(OCC(CO1)CN)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
145.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
52774-72-8 |
Source
|
Record name | (2,2-dimethyl-1,3-dioxan-5-yl)methanamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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